Cas no 457941-43-4 (4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide
• CAS No: 457941-43-4
• MF: C₁₈H₁₅ClN₂O₂S
• MW: 358.841902017593
• CID: 6041131
• PubChem ID: 4118647
• Update Time: 2025-05-26

4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide
• AKOS005429676
• 4-chloro-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide
• Oprea1_197082
• F1211-0495
• 4-chloro-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• 457941-43-4
• AB00673652-01

• Inchi： 1S/C18H15ClN2O2S/c1-11-16(12-5-9-15(23-2)10-6-12)20-18(24-11)21-17(22)13-3-7-14(19)8-4-13/h3-10H,1-2H3,(H,20,21,22)
• InChI Key： XZEPMVISTPAZTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC(=C(C)S1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 358.0542766g/mol
• Monoisotopic Mass: 358.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide

Introduction to 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide (CAS No. 457941-43-4)

4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 457941-43-4, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a chloro substituent, a methyl group, and a thiazole ring, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The benzamide moiety in the molecular structure of 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide plays a crucial role in determining its biological behavior. Benzamides are well-known for their role as pharmacophores in various drug molecules, often contributing to their binding affinity and specificity to biological targets. The presence of the 4-methoxyphenyl group further enhances the compound's interaction with biological systems, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The thiazole ring, a key component of 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide, is particularly noteworthy due to its extensive presence in biologically active molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements makes this compound a compelling subject for further research.

The synthesis of 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the chloro substituent and the methyl group necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the integration of the thiazole ring requires specialized methodologies that are well-established in the field of medicinal chemistry.

The biological activity of 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits notable interactions with various biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may have inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. Such findings underscore the importance of continued investigation into this molecule.

The impact of substituents like the chloro, methyl, and thiazole groups on the overall activity of 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide is a critical area of study. By modifying these functional groups, researchers can fine-tune the biological properties of the compound to optimize its therapeutic potential. This approach aligns with the broader trend in drug discovery towards structure-based design and rational optimization.

In conclusion, 4-chloro-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a promising candidate for further development into novel therapeutic agents. As research in this area continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.